Cas no 483989-31-7 (Boronic acid, (2,3,5-trimethoxyphenyl)-)

• Product Name: Boronic acid, (2,3,5-trimethoxyphenyl)-
• CAS No: 483989-31-7
• MF: C₉H₁₃BO₅
• MW: 212.007523298264
• CID: 4001445
• PubChem ID: 22485558
• Update Time: 2025-06-07

Boronic acid, (2,3,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, (2,3,5-trimethoxyphenyl)-
• Boronic acid, (2,3,5-trimethoxyphenyl)- (9CI)
• 483989-31-7
• EN300-6217668
• (2,3,5-trimethoxyphenyl)boronic acid
• SCHEMBL3592104
• MFCD22396085

• Inchi： 1S/C9H13BO5/c1-13-6-4-7(10(11)12)9(15-3)8(5-6)14-2/h4-5,11-12H,1-3H3
• InChI Key： RWCPYRRXJIJTIE-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC(OC)=CC(OC)=C1OC

Computed Properties

• Exact Mass: 212.0856037Da
• Monoisotopic Mass: 212.0856037Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.2Ų

Additional information on Boronic acid, (2,3,5-trimethoxyphenyl)-

Boronic acid, (2,3,5-trimethoxyphenyl) and Its Significance in Modern Chemical Biology

Boronic acid, (2,3,5-trimethoxyphenyl) (CAS No. 483989-31-7) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by a boronic acid functional group attached to a phenyl ring substituted with three methoxy groups at the 2, 3, and 5 positions, exhibits remarkable versatility in various biochemical applications. The presence of the boronic acid moiety imparts reactivity that is highly valuable in drug discovery, diagnostics, and material science.

The< strong>Boronic acid moiety is known for its ability to form stable complexes with diols and other nucleophiles through reversible coordination. This property has been leveraged in the development of boronate cross-linkers, which are essential tools in protein purification and structural biology. Furthermore, boronic acids have been explored as key components in the design of protease inhibitors and other therapeutic agents. The< strong>2,3,5-trimethoxyphenyl substituent enhances the solubility and bioavailability of boronic acid derivatives, making them more suitable for biological applications.

In recent years, there has been a surge in research focused on the development of novel boronic acid-based compounds for therapeutic purposes. One of the most promising areas has been in the realm of antiviral and anticancer agents. For instance, studies have demonstrated that certain boronic acid derivatives exhibit potent inhibitory effects against viral proteases and kinases. The< strong>CAS No. 483989-31-7 identifier specifically refers to< strong>Boronic acid, (2,3,5-trimethoxyphenyl), a compound that has shown particular efficacy in preclinical trials as a potential inhibitor of viral replication.

The structural features of< strong>Boronic acid, (2,3,5-trimethoxyphenyl) make it an attractive candidate for further exploration in drug development. The methoxy groups not only improve solubility but also modulate electronic properties, allowing for fine-tuning of interactions with biological targets. This has led to the synthesis of a variety of derivatives that exhibit enhanced selectivity and reduced toxicity compared to earlier generations of boronic acid-based drugs.

Advances in computational chemistry have also played a crucial role in understanding the behavior of< strong>Boronic acid, (2,3,5-trimethoxyphenyl) and its derivatives. Molecular modeling studies have provided insights into how this compound interacts with biological macromolecules at an atomic level. These insights have guided the design of more effective analogs with improved pharmacokinetic profiles. Additionally, high-throughput screening techniques have enabled researchers to rapidly identify new derivatives with enhanced therapeutic potential.

The field of chemical biology continues to evolve rapidly, and< strong>Boronic acid-based compounds are at the forefront of this progress. The ability to modify both the boronic acid moiety and the aromatic ring opens up endless possibilities for creating novel therapeutics. For example, recent work has explored the use of< strong>Boronic acid derivatives as probes for studying enzyme mechanisms and as scaffolds for designing next-generation drugs.

In conclusion,< strong>Boronic acid, (CAS No. 483989-31-7), represents a significant advancement in chemical biology with its unique structural features and versatile applications. Its role in drug discovery, diagnostics, and material science underscores its importance as a building block for innovative therapies. As research continues to uncover new applications for this compound and its derivatives, it is likely that< strong>Boronic acid, (2,3,5-trimethoxyphenyl) will remain a cornerstone of modern chemical biology for years to come.